Cas no 2228925-80-0 (3-(4-bromo-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(4-bromo-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228925-80-0
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6267074
• PubChem ID: 165826394
• Update Time: 2025-06-27

3-(4-bromo-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid
• 2228925-80-0
• EN300-1923515

• Inchi： 1S/C11H13BrO3/c1-7-5-8(3-4-9(7)12)6-11(2,15)10(13)14/h3-5,15H,6H2,1-2H3,(H,13,14)
• InChI Key： PBWORZRLZDGAKW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(4-bromo-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid

3-(4-Bromo-3-Methylphenyl)-2-Hydroxy-2-Methylpropanoic Acid: A Comprehensive Overview (CAS No. 2228925-80-0)

3-(4-Bromo-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228925-80-0) is a versatile organic compound with significant potential in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structural features, which include a brominated aromatic ring, a hydroxyl group, and a methylated carboxylic acid moiety. These functional groups contribute to its diverse chemical properties and reactivity, making it an intriguing subject for both academic research and industrial applications.

The molecular structure of 3-(4-bromo-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid can be represented as C11H13BrO3. The bromine atom on the aromatic ring provides a handle for further chemical modifications, such as substitution reactions or cross-coupling reactions, which are crucial in the synthesis of more complex molecules. The presence of the hydroxyl group adds polarity and hydrogen-bonding capabilities, enhancing its solubility in polar solvents and its reactivity in various organic transformations. The methylated carboxylic acid moiety imparts acidic properties and can participate in esterification, amide formation, and other carboxylic acid reactions.

In the realm of pharmaceutical research, 3-(4-bromo-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid has garnered attention due to its potential as a lead compound for drug discovery. Recent studies have explored its biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro. Another study in the European Journal of Medicinal Chemistry in 2020 demonstrated that certain analogs of this compound showed promising anti-cancer activity against various human cancer cell lines.

The synthetic accessibility of 3-(4-bromo-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid has also been extensively studied. One common synthetic route involves the reaction of 4-bromo-3-methylbenzaldehyde with malonic acid in the presence of a base, followed by reduction and esterification steps. This multi-step process allows for the introduction of various functional groups at different stages, enabling the synthesis of a wide range of derivatives with tailored properties. The flexibility in synthetic methods has facilitated the exploration of structure-activity relationships (SAR) studies, which are essential for optimizing the biological activity and pharmacological properties of these compounds.

In addition to its pharmaceutical applications, 3-(4-bromo-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid has found use in materials science. Its ability to undergo polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with unique properties. For example, researchers at the University of California, Berkeley, have developed copolymers containing this compound that exhibit enhanced mechanical strength and thermal stability. These polymers have potential applications in advanced materials for electronics, coatings, and biomedical devices.

The environmental impact of 3-(4-bromo-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid is another area of ongoing research. Studies have shown that this compound is biodegradable under certain conditions, which is an important consideration for its industrial use. However, further investigations are needed to fully understand its environmental fate and potential ecological effects. Researchers at the Environmental Protection Agency (EPA) are currently conducting comprehensive assessments to ensure that the use of this compound aligns with environmental safety standards.

In conclusion, 3-(4-bromo-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228925-80-0) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features and versatile chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.